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Compound of Interest

Compound Name: Gnetumontanin B

Cat. No.: B12401341 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a stock solution of

Gnetumontanin B, a stilbenoid recognized for its potent inhibition of TNF-α production.[1][2][3]

Adherence to these guidelines is crucial for ensuring the accuracy and reproducibility of

experimental results.

Physicochemical Properties and Storage
Recommendations
A comprehensive understanding of the physicochemical properties of Gnetumontanin B is

essential for its proper handling and storage. The table below summarizes key quantitative

data.

Property Value Source

CAS Number 809237-87-4 [1]

Molecular Formula C₄₂H₃₂O₁₁ [4]

Molecular Weight 712.70 g/mol [4]

Appearance Powder [5]

IC₅₀ for TNF-α inhibition 1.49 µM [1][4]
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Solubility: Gnetumontanin B is soluble in a range of organic solvents, including Dimethyl

Sulfoxide (DMSO), Chloroform, Dichloromethane, Ethyl Acetate, Acetone, Pyridine, Methanol,

and Ethanol.[5]

Storage: Store the solid compound as per the manufacturer's instructions. Stock solutions

should be stored at or below -20°C for optimal stability, with recommendations to prepare

solutions fresh for immediate use.[5] If prepared in advance, aliquoting into single-use vials is

advisable to prevent repeated freeze-thaw cycles.

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of Gnetumontanin B in

DMSO. This concentration is a common starting point for subsequent dilutions to working

concentrations for various in-vitro assays.

Materials:

Gnetumontanin B (solid powder)

Dimethyl Sulfoxide (DMSO), anhydrous, cell culture grade

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettors and sterile, disposable tips

Vortex mixer

Ultrasonic bath (optional)

Warming block or water bath set to 37°C (optional)

Procedure:

Determine the required mass of Gnetumontanin B:
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To prepare a 10 mM stock solution, the required mass can be calculated using the

following formula: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular

Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x

712.70 g/mol = 7.127 mg

Weighing Gnetumontanin B:

Tare a clean, dry microcentrifuge tube or vial on the analytical balance.

Carefully weigh out the calculated mass of Gnetumontanin B powder into the tube.

Dissolving in DMSO:

Add the desired volume of anhydrous DMSO to the tube containing the Gnetumontanin B
powder.

For the example above, add 1 mL of DMSO.

Ensuring Complete Dissolution:

Tightly cap the tube and vortex thoroughly for at least one minute to facilitate dissolution.

Visually inspect the solution for any undissolved particles.

If solubility is a concern, the following steps can be taken:

Gently warm the solution to 37°C using a warming block or water bath.

Place the tube in an ultrasonic bath for short intervals until the solute is fully dissolved.

[4]

Storage of the Stock Solution:

Once fully dissolved, the 10 mM Gnetumontanin B stock solution is ready for use.

For storage, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes or amber vials to minimize light exposure and prevent
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contamination.

Store the aliquots at or below -20°C.

Diagrams
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Workflow for Gnetumontanin B Stock Solution Preparation
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Caption: Workflow for Gnetumontanin B Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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